Cas no 114344-60-4 (2-amino-3-bromo-benzonitrile)

• Product Name: 2-amino-3-bromo-benzonitrile
• CAS No: 114344-60-4
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD05670539
• CID: 1011086
• PubChem ID: 4564338
• Update Time: 2025-04-20

2-amino-3-bromo-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromobenzonitrile
• 2-amino-3-bromo-benzonitrile
• 2-Bromo-6-cyanoaniline
• 3-bromoanthranilonitrile
• 2-Bromo-6-cyanoaniline, 3-Bromoanthranilonitrile
• Benzonitrile, 2-amino-3-bromo-
• RTIWACSVMFUEBF-UHFFFAOYSA-N
• STL556632
• BBL102824
• 2375AA
• OR17500
• CM12902
• AS05772
• FCH1122630
• TRA0048589
• SY004372
• AX8174024
• AB0061428
• DB-0
• AB1000095
• ST
• A894210
• 114344-60-4
• MFCD05670539
• DTXSID60404303
• CS-0028250
• AU-004/43502121
• 2-bromo-6-cyanoaniline;
• AC-28625
• SCHEMBL247549
• AMY5849
• AKOS015891535
• PS-3955
• DB-012776
• DS-2212

• MDL： MFCD05670539
• Inchi： 1S/C7H5BrN2/c8-6-3-1-2-5(4-9)7(6)10/h1-3H,10H2
• InChI Key： RTIWACSVMFUEBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C#N)=C1N

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.68±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 119-120 ºC
• Boiling Point: 289.5±25.0 ºC (760 Torr),
• Flash Point: 128.9±23.2 ºC,
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),
• PSA: 49.81000
• LogP: 2.48418

2-amino-3-bromo-benzonitrile Security Information

• Hazardous Material transportation number：3439
• HazardClass：6.1
• PackingGroup：Ⅲ